Cas no 84223-10-9 (3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-)
84223-10-9 structure
Product Name:3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-
CAS No:84223-10-9
MF:C14H16O2S
MW:248.340642929077
CID:667529
PubChem ID:4198547
Update Time:2025-04-19
3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-[5-(3-hydroxy-3-methylbut-1-ynyl)thiophen-2-yl]-2-methylbut-3-yn-2-ol
- 84223-10-9
- DTXSID70400735
- SCHEMBL11267670
- 3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl-
-
- Inchi: 1S/C14H16O2S/c1-13(2,15)9-7-11-5-6-12(17-11)8-10-14(3,4)16/h5-6,15-16H,1-4H3
- InChI Key: VNNKHLLUJFXAJB-UHFFFAOYSA-N
- SMILES: S1C(C#CC(C)(C)O)=CC=C1C#CC(C)(C)O
Computed Properties
- Exact Mass: 248.08710092g/mol
- Monoisotopic Mass: 248.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.7Ų
3-Butyn-2-ol, 4,4'-(2,5-thiophenediyl)bis[2-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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